N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide

• CAS No.: 1036378-91-2
• Molecular Formula: C18H22BrNO4S
• Molecular Weight: 428.3 g/mol
• IUPAC Name: N-[(4-bromophenyl)methyl]-N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H22BrNO4S/c1-14-4-10-17(11-5-14)25(21,22)20(13-18(23-2)24-3)12-15-6-8-16(19)9-7-15/h4-11,18H,12-13H2,1-3H3
• InChI Key: MNLWRVRXGBORJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=C(C=C2)Br)CC(OC)OC

Description

N-(4-Bromo-benzyl)-N-(2,2-dimethoxy-ethyl)-4-methyl-benzenesulfonamide is a useful research compound. Its molecular formula is C18H22BrNO4S and its molecular weight is 428.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60.5 g (4-Bromo-benzyl)-(2,2-dimethoxy-ethyl)-amine (1, crude product) were dissolved in 270 ml of dichloromethane/pyridine (8:1). At 0° C. a solution of 76.0 g (386.4 mmol) p-toluenesulfonylchloride in 100 ml of dichloromethane was added and the solution was stirred at room temperature. After 3 h, the reaction mixture was washed twice with 2 N HCl and saturated sodium hydrogen carbonate-solution. The organic layer was dried over magnesium sulfate and evaporated. Final silica gel chromatography (heptane/ethylacetate 4:1) gave 59.9 g of the title compound. Rt=1.82 min (Method C). Detected mass: 396.1/398.1 (M−OMe−).